Cas no 93213-78-6 (2-(bromomethyl)-1-iodo-3-nitrobenzene)

• Product Name: 2-(bromomethyl)-1-iodo-3-nitrobenzene
• CAS No: 93213-78-6
• MF: C₇H₅BrINO₂
• MW: 341.92857336998
• CID: 4336101
• PubChem ID: 86103810
• Update Time: 2025-05-27

2-(bromomethyl)-1-iodo-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(bromomethyl)-1-iodo-3-nitro-
• 2-Iodo-6-nitrobenzyl bromide
• 2-(bromomethyl)-1-iodo-3-nitrobenzene
• TDA21378
• starbld0024033
• EN300-1724721
• 93213-78-6

• Inchi： 1S/C7H5BrINO2/c8-4-5-6(9)2-1-3-7(5)10(11)12/h1-3H,4H2
• InChI Key： AIOZXQHSCIRRJT-UHFFFAOYSA-N
• SMILES： C1(I)=CC=CC([N+]([O-])=O)=C1CBr

Computed Properties

• Exact Mass: 340.85484Da
• Monoisotopic Mass: 340.85484Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(bromomethyl)-1-iodo-3-nitrobenzene

Introduction to Benzene, 2-(bromomethyl)-1-iodo-3-nitro-

Benzene, 2-(bromomethyl)-1-iodo-3-nitro-, also known by its CAS number 93213-78-6, is a highly specialized organic compound with a complex structure and significant applications in various fields of chemistry. This compound is characterized by its benzene ring substituted with three distinct functional groups: a bromomethyl group at position 2, an iodo group at position 1, and a nitro group at position 3. The combination of these substituents makes it a versatile molecule with unique chemical properties and reactivity.

The structure of Benzene, 2-(bromomethyl)-1-iodo-3-nitro-, as depicted in its IUPAC name, highlights the strategic placement of substituents on the aromatic ring. The bromomethyl group (-CH₂Br) introduces both electron-donating and withdrawing effects depending on the context of the reaction, while the nitro group (-NO₂) is a strong electron-withdrawing group that significantly influences the electronic environment of the benzene ring. The iodo group (-I), being a halogen with intermediate electronegativity between bromine and chlorine, adds another layer of complexity to the molecule's reactivity.

Recent studies have shown that Benzene, 2-(bromomethyl)-1-iodo-3-nitro-, exhibits remarkable potential in the field of medicinal chemistry. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or cellular pathways. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound can modulate kinase activity, making them promising candidates for anti-cancer drug development.

In addition to its medicinal applications, Benzene, 2-(bromomethyl)-1-iodo-3-nitro-, has also found utility in materials science. Its unique electronic properties make it a valuable component in the synthesis of advanced polymers and materials with tailored electronic characteristics. A team of scientists from Stanford University reported that incorporating this compound into polymer frameworks enhances their conductivity and stability under harsh conditions.

The synthesis of Benzene, 2-(bromomethyl)-1-iodo-3-nitro-, involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Traditional methods often employ Friedel-Crafts alkylation or acylation techniques, followed by nitration and iodination steps. However, recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses.

From an environmental standpoint, understanding the fate and transport of Benzene, 2-(bromomethyl)-1-iodo-3-nitro-, in natural systems is crucial for assessing its potential impact on ecosystems. Studies conducted by environmental chemists have revealed that this compound undergoes rapid degradation under UV light due to its conjugated aromatic system. This finding is significant for industries handling such compounds, as it suggests that proper waste management practices can mitigate environmental risks.

In conclusion, Benzene, 2-(bromomethyl)-1-iodo-3-nitro-, with its CAS number 93213-78-6, stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across medicine, materials science, and beyond underscore its importance as a key building block in chemical synthesis. As research continues to uncover new facets of its properties and potential uses, this compound is poised to play an even greater role in advancing scientific discovery.